3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(4-hydroxyphenyl)-5-(naphthalen-1-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H13NO2S2/c22-16-10-8-15(9-11-16)21-19(23)18(25-20(21)24)12-14-6-3-5-13-4-1-2-7-17(13)14/h1-12,22H/b18-12-
• InChI Key: VBPUTAREEXSABB-PDGQHHTCSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=C3C(=O)N(C(=S)S3)C4=CC=C(C=C4)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=C\3/C(=O)N(C(=S)S3)C4=CC=C(C=C4)O
• Molecular Formula: C20H13NO2S2
• Molecular Weight: 363.5 g/mol

Description

3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one, also known as TNAP, is a thiazolidinone derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. TNAP exhibits a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor effects. In

Mechanism of Action

The mechanism of action of 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one involves the inhibition of various signaling pathways involved in inflammation and tumorigenesis. 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one inhibits the NF-κB pathway, which is a key regulator of inflammation and immune response. 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one also inhibits the PI3K/Akt pathway, which is involved in cell survival and proliferation. Furthermore, 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one induces apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various animal models of disease. 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one has also been shown to inhibit tumor growth in vivo. Additionally, 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one has been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits a wide range of biological activities. However, 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one has some limitations as well. It has poor solubility in water, which can limit its use in certain experiments. Additionally, 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one has not been extensively studied in human clinical trials, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one. One potential direction is the development of 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one derivatives with improved solubility and bioavailability. Another direction is the investigation of the potential therapeutic applications of 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one in human clinical trials. Additionally, the mechanisms of action of 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one need to be further elucidated in order to fully understand its therapeutic potential. Finally, the potential use of 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one in combination with other drugs for the treatment of various diseases should be explored.

Synthesis Methods

3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one can be synthesized through a multistep process involving the condensation of 4-hydroxybenzaldehyde and 1-naphthaldehyde with thiosemicarbazide, followed by cyclization with chloroacetic acid. The final product is obtained after purification by recrystallization using ethyl acetate.

Scientific Research Applications

3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one also exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress. Additionally, 3-(4-hydroxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one has shown promising antitumor effects by inducing apoptosis in cancer cells.